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Compound of Interest

Compound Name: 1,3-Dimethylbutyl acetate

Cat. No.: B094903 Get Quote

1,3-Dimethylbutyl Acetate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

characteristics of 1,3-Dimethylbutyl acetate. The information is presented to support

research, development, and quality control activities, with a focus on clarity and practical

application.

Core Physical and Chemical Constants
1,3-Dimethylbutyl acetate, also known as 4-methylpentan-2-yl acetate, is a colorless liquid

recognized by its mild, pleasant, fruity odor.[1] It is an ester commonly used as a solvent. The

quantitative physical and chemical properties of 1,3-Dimethylbutyl acetate are summarized in

the table below for easy reference and comparison.
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Property Value Units

IUPAC Name 4-methylpentan-2-yl acetate -

CAS Number 108-84-9 -

Molecular Formula C8H16O2 -

Molecular Weight 144.21 g/mol

Density 0.86 g/cm³ at 20°C

Boiling Point 144 - 147.5 °C at 760 mmHg

Melting Point -63.8 °C

Flash Point 45 °C (closed cup)

Refractive Index 1.411 at 20°C

Vapor Pressure 2.91 mmHg at 25°C

Water Solubility 0.08 g/100 mL

LogP (Octanol/Water Partition

Coefficient)
1.98410 -

Experimental Protocols for Determination of
Physical Constants
The following section outlines generalized experimental methodologies for determining the key

physical constants of liquid chemicals like 1,3-Dimethylbutyl acetate, based on established

OECD and ASTM guidelines.

Density Determination (Based on OECD 109, ASTM
D4052)
The density of a liquid can be determined using a pycnometer or a digital density meter.[2][3][4]

Principle: Density is the mass per unit volume of a substance.[3]

Apparatus: Pycnometer, analytical balance, temperature-controlled water bath.
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Methodology:

The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately

determined.

The pycnometer is filled with the test substance (1,3-Dimethylbutyl acetate), taking care

to avoid air bubbles.

The filled pycnometer is placed in a temperature-controlled water bath to reach thermal

equilibrium (e.g., 20°C).

The pycnometer is removed from the bath, carefully dried, and weighed to determine the

mass of the substance.

The density is calculated by dividing the mass of the substance by the calibrated volume

of the pycnometer.

Boiling Point Determination (Based on OECD 103)
Several methods can be used to determine the boiling point of a liquid, including the

ebulliometer, dynamic method, and the Siwoloboff method.[5][6]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure.[5][6]

Apparatus: Boiling tube, thermometer, capillary tube, heating bath.

Methodology (Siwoloboff Method):

A small amount of the liquid is placed in a boiling tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.

The apparatus is gently heated in a bath.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.
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Heating is discontinued, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Refractive Index Determination (Based on ASTM D1218)
The refractive index is typically measured using an Abbé refractometer.[1][7][8][9][10]

Principle: The refractive index of a medium is the ratio of the speed of light in a vacuum to

the speed of light in that medium.[11]

Apparatus: Abbé refractometer with a light source and a constant temperature circulating

bath.

Methodology:

The refractometer prisms are cleaned and calibrated using a standard of known refractive

index.

A few drops of the sample are placed on the surface of the prism.

The prisms are closed, and the sample is allowed to come to the desired temperature

(e.g., 20°C).

The light source is adjusted, and the refractometer is focused until the dividing line

between the light and dark fields is sharp.

The refractive index is read from the instrument's scale.

Flash Point Determination (Based on ASTM D93)
The flash point is determined using a closed-cup tester, such as the Pensky-Martens

apparatus.[12][13]

Principle: The flash point is the lowest temperature at which a liquid gives off sufficient vapor

to form an ignitable mixture with air near the surface of the liquid.[12]

Apparatus: Pensky-Martens closed-cup tester.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://matestlabs.com/test-standards/astm-d1218/
https://store.astm.org/d1218-99.html
https://store.astm.org/d1218-21.html
https://standards.iteh.ai/catalog/standards/astm/f996d9ae-c061-4a36-8bef-96ffbf2f185a/astm-d1218-21
https://store.astm.org/d1218-12.html
https://www.intertek.com/polymers-plastics/testlopedia/refractive-index-astm-d542/
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://store.astm.org/d0093-20.html
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

The sample is placed in the test cup of the apparatus.

The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

At specified temperature intervals, an ignition source is introduced into the vapor space

above the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.

Experimental Workflow
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a liquid chemical such as 1,3-Dimethylbutyl acetate.

Sample Preparation

Physical Property Determination

Data Analysis and Reporting

Obtain Pure Sample of
1,3-Dimethylbutyl Acetate

Density Measurement
(Pycnometer/Digital Meter)

Boiling Point Determination
(e.g., Siwoloboff Method)

Refractive Index Measurement
(Abbé Refractometer)

Flash Point Determination
(Pensky-Martens Closed Cup)

Water Solubility Test
(Flask Method)

Data Analysis and
Comparison to Standards

Technical Report Generation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b094903?utm_src=pdf-body
https://www.benchchem.com/product/b094903?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for Physical Property Characterization.

Safety Information
1,3-Dimethylbutyl acetate is a flammable liquid and vapor.[5] It is advisable to handle this

chemical in a well-ventilated area and away from heat, sparks, and open flames.[5] For

detailed safety information, please refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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